![molecular formula C7H7NO3 B1306564 (Pyridin-3-yloxy)-acetic acid CAS No. 86649-57-2](/img/structure/B1306564.png)
(Pyridin-3-yloxy)-acetic acid
Overview
Description
“(Pyridin-3-yloxy)-acetic acid” is a chemical compound that is commonly used as a ligand to make coordination polymers . The crystal structure of 3-pyridinepropionic acid (3-(pyridin-3-yl) propionic acid) has been investigated . It is also known as 3-(3-Pyridyl)propionic acid with the empirical formula C8H9NO2 .
Synthesis Analysis
The synthesis of “this compound” involves various methods. For instance, five novel isostructural two-dimensional lanthanide complexes [Ln2 (μ3-L)2 (μ4-L) (H2O)3]n·nH2O, (Ln = Eu (1), Gd (2), Tb (3), Dy (4), Ho (5); H2L = 5-(pyridin-3-yloxy)isophthalic acid) have been hydrothermally synthesized .Molecular Structure Analysis
The molecular structure of “this compound” is complex and involves various elements. For instance, the co-crystallization structure (PDB code 3C4F) was investigated to understand interactions between 1 and FGFR1 kinase domain .Chemical Reactions Analysis
The chemical reactions of “this compound” are diverse and involve various processes. For example, five novel isostructural two-dimensional lanthanide complexes [Ln2 (μ3-L)2 (μ4-L) (H2O)3]n·nH2O, (Ln = Eu (1), Gd (2), Tb (3), Dy (4), Ho (5); H2L = 5-(pyridin-3-yloxy)isophthalic acid) have been hydrothermally synthesized .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are unique. For instance, complexes 1–5 crystallize in the monoclinic space group P21/c and display a 2D layered structure. They have good thermal stability, and the skeleton structure can be maintained up to 500 °C .Scientific Research Applications
Anticancer Activity
The fused pyridine structure, which is a feature of (Pyridin-3-yloxy)-acetic acid, is frequently used in medicinal chemistry for its anticancer properties. These compounds can be designed to interfere with cancer cell proliferation and induce apoptosis, making them promising candidates for cancer therapy .
Antibacterial and Antifungal Applications
Compounds containing the this compound moiety have shown antibacterial and antifungal activities. They can be synthesized to target specific bacterial strains or fungi, contributing to the development of new antibiotics and antifungal agents in an era of increasing antimicrobial resistance .
Solubility and Drug Delivery
The incorporation of this compound into pharmaceutical compounds can improve their solubility, polarity, and lipophilicity. This enhances drug absorption and bioavailability, making it an important aspect of drug formulation and delivery .
Fluorescence and Sensing Applications
Some derivatives of this compound exhibit fluorescence properties, which can be utilized in the development of pH indicators and other sensing applications. These compounds can enable both intensity-based and ratiometric pH sensing, useful in various scientific and industrial processes .
Future Directions
The future directions of “(Pyridin-3-yloxy)-acetic acid” involve various applications. For instance, the solid-state fluorescence of complexes 1 and 3 shows the strong characteristic red luminescence of Eu (III) and the green luminescence of Tb (III) respectively, and they exhibit a fluorescence quenching effect on addition of acetone in aqueous solution . This suggests potential applications in fluorescence-based sensors and probes.
properties
IUPAC Name |
2-pyridin-3-yloxyacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3/c9-7(10)5-11-6-2-1-3-8-4-6/h1-4H,5H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBEPWLCDXKKANL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)OCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90390205 | |
Record name | (Pyridin-3-yloxy)-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90390205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
86649-57-2 | |
Record name | (Pyridin-3-yloxy)-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90390205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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